Cas no 1314-20-1 (Thorium dioxide)

Thorium dioxide Properties

Names and Identifiers

• THORIUM OXIDE
• ThO2
• Thoria
• thorianite
• Thorium(IV)
• thoriumanhydride
• Thorium dioxide
• Thorium oxide (ThO2)
• Thorium(IV) oxide
• dioxothorium
• Thorotrast
• Thortrast
• Umbrathor
• +Expand

• InChIKey： XQDZAGBVPFAWBE-UHFFFAOYSA-N
• Inchi： InChI=1S/2H2O.Th/h2*1H2;
• SMILES： O.O.[Th]

Computed Properties

• Exact Mass: 264.02800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 3
• Complexity: 18.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.23760
• PSA: 34.14000
• Merck: 13,9455
• Boiling Point: 4400°C
• Melting Point: 3050°C
• Color/Form: The white powder, whose density varies according to the preparation method, is the only oxidation product of th O system and belongs to fluorite type crystal, a = 5.5971  (1  =0.1nm, the same below).
• Solubility: Insoluble in water, alkali and dilute acid, soluble in concentrated sulfuric acid
• Density: 9,86 g/cm3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides